8-Methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine

• IUPAC Name: 8-methoxy-3,4-dihydro-2H-1,4-benzoxazine
• InChI: InChI=1S/C9H11NO2/c1-11-8-4-2-3-7-9(8)12-6-5-10-7/h2-4,10H,5-6H2,1H3
• InChI Key: PWHZADSOLFESGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OCCN2
• Molecular Formula: C9H11NO2
• DSSTOX Substance ID: DTXSID40585700
• Molecular Weight: 165.19 g/mol
• CAS RN: 151328-20-0

Description

“8-Methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine” is a chemical compound with the molecular formula C9H11NO2. It belongs to the class of organic compounds known as benzoxazines, which are heterocyclic compounds containing a benzene fused to an oxazine ring.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring fused to an oxazine ring with a methoxy group attached to the 8th carbon. The InChI code for this compound is 1S/C9H11NO2/c1-11-7-2-3-8-9(6-7)12-5-4-10-8/h2-3,6,10H,4-5H2,1H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 165.19 g/mol. The compound is expected to be stored in a sealed, dry environment at 2-8°C.

Scientific Research Applications

Innovative Synthesis Methods

8-Methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazines have been synthesized using new methods. A study used 2-aminophenol as the starting material, leading to the successful synthesis of various derivatives of 3,4-dihydro-2H-benzo[1,4]oxazines, indicating a novel approach to develop these compounds (詹淑婷, 2012).

Biological Activity and Brine Shrimp Lethality

Another research focused on synthesizing novel 1,3-benzoxazine and aminomethyl compounds from eugenol and studied their biological activity using the brine shrimp lethality test. This study found specific derivatives to show toxicity, indicating potential bioactivity (Marcellino Rudyanto et al., 2014).

Development as Dual-Acting Agents

Researchers discovered a series of 3,4-dihydro-2H-benzo[1,4]oxazin-8-yloxyacetic acid derivatives as potent dual-acting agents, showing promise in the fields of anti-thrombotic and cardiovascular treatments (M. Ohno et al., 2006).

Cytotoxicity Studies

A study evaluated the in vitro cytotoxicity of some benzoxazine and aminomethyl derivatives of eugenol against the MCF-7 cancer cell line, demonstrating their cytotoxicity and potential for cancer treatment research (Marcellino Rudyanto et al., 2015).

Chemoenzymatic Synthesis

There was also research on the chemoenzymatic asymmetric synthesis of 1,4-benzoxazine derivatives, which is crucial in the synthesis of Levofloxacin, an antimicrobial agent. This study highlighted the versatility of these compounds in pharmaceutical synthesis (María López-Iglesias et al., 2015).

Synthesis and Copolymerization

Another study explored the synthesis of fully bio-based benzoxazine monomers, highlighting their potential in creating environmentally friendly polybenzoxazines with desirable properties (CaiFei Wang et al., 2012).

Antibacterial Activity

A study synthesized 3-substituted-8-methoxy-1, 2, 4-triazino[3, 4-b]benzothiazole-4(H)-ones and tested them for antibacterial activity, demonstrating their potential as novel antibacterial agents (S. Vartale et al., 2008).

Future Directions

The future directions for research on “8-Methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine” and similar compounds could involve further exploration of their potential as therapeutic agents, particularly in the context of hematologic malignancies. Additionally, the development of more efficient synthesis methods could also be a valuable area of research.